3,3-Dimethylazetidine-2-carboxylic acid hydrochloride

• IUPAC Name: 3,3-dimethylazetidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO2.ClH/c1-6(2)3-7-4(6)5(8)9;/h4,7H,3H2,1-2H3,(H,8,9);1H
• InChI Key: YEEMASJLTPPHTL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1C(=O)O)C.Cl
• Molecular Formula: C6H12ClNO2
• Molecular Weight: 165.62 g/mol
• CAS No.: 2059936-62-6

Description

3,3-Dimethylazetidine-2-carboxylic acid hydrochloride is a chemical compound with the molecular formula C6H12ClNO2. It is a powder in physical form.

Synthesis Analysis

The synthesis of 3,3-Dimethylazetidine-2-carboxylic acid involves the reduction of α,β-Chloro-α-(N-alkylimino)esters by sodium cyanoborohydride in methanol in the presence of acetic acid. This process gives rise to either α,β-chloro-α-(N-alkylamino)esters (reaction at 0°C) or 1-alkyl-3,3-dimethylazetidine-2-carboxylic esters (reaction at reflux). The latter process was used for the synthesis of 3,3-dimethylazetidine-2-carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C6H11NO2.ClH/c1-6(2)3-7-4(6)5(8)9;/h4,7H,3H2,1-2H3,(H,8,9);1H.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 165.62 g/mol. It is a powder in physical form and is stored at room temperature.

Scientific Research Applications

Synthesis and Derivatives

3,3-Dimethylazetidine-2-carboxylic acid hydrochloride is used in various synthetic processes. For instance, Kimpe, Boeykens, and Tourwé (1998) described the synthesis of this compound via the reduction of γ-chloro-α-(N-alkylimino)esters, leading to the formation of 1-alkyl-3,3-dimethylazetidine-2-carboxylic esters. This process highlights its role as a non-proteinogenic sterically hindered α-amino acid (Kimpe, Boeykens, & Tourwé, 1998). Similarly, Jin, Sun, Zhou, and Zhao (2016) developed an iodine-mediated intramolecular cyclization reaction of γ-prenylated amines for the diastereoselective synthesis of 3,3-dimethylazetidines, demonstrating its utility in creating bioactive molecules (Jin, Sun, Zhou, & Zhao, 2016).

Bioconjugation Studies

In bioconjugation research, this compound is relevant for understanding the mechanism of amide formation in aqueous media. Nakajima and Ikada (1995) used this compound in their study of the mechanism of amide formation between carboxylic acid and amine, employing various substrates and assessing the reaction products via 13C-NMR and IR (Nakajima & Ikada, 1995).

Photolysis and Pyrolysis Research

Sammes and Rahman (1972) investigated the photochemical synthesis of alkyl 2,2-dimethyl-3-(2-methylpropenyl)aziridine-1-carboxylates and 3,3-dimethylaziridine-1,2-dicarboxylates from alkyl azidoformates, providing insights into the behavior of these compounds under photolysis and pyrolysis conditions (Sammes & Rahman, 1972).

Electrochemical Investigations

The compound has also been used in electrochemical studies. Booth, Kannappan, Hosseini, and Partridge (2015) utilized aminoferrocene in conjunction with carbodiimide coupling reactions on a carboxylic acid-functionalized self-assembled monolayer to investigate surface attachment chemistry, demonstrating its application in understanding surface chemistry and biosensing (Booth, Kannappan, Hosseini, & Partridge, 2015).

Safety and Hazards

The safety information for 3,3-Dimethylazetidine-2-carboxylic acid hydrochloride indicates that it has the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.